Cas no 85252-25-1 (isodecyl salicylate)

isodecyl salicylate Properties

Names and Identifiers

• isodecyl salicylate
• 8-methylnonyl 2-hydroxybenzoate
• UNII-S7097PFP4C
• Benzoic acid, 2-hydroxy-, isodecyl ester
• 1027820-56-9
• PJTNSWOJMXNNFG-UHFFFAOYSA-N
• DERMOL IDSA
• SCHEMBL597679
• 85252-25-1
• DTXSID001010022
• NS00022839
• S7097PFP4C
• isodecylsalicylate
• Keratoplast
• EDESAL
• 8-Methylnonyl salicylate
• Q27288750
• EINECS 286-542-0
• +Expand

• InChIKey： PJTNSWOJMXNNFG-UHFFFAOYSA-N
• Inchi： InChI=1S/C17H26O3/c1-14(2)10-6-4-3-5-9-13-20-17(19)15-11-7-8-12-16(15)18/h7-8,11-12,14,18H,3-6,9-10,13H2,1-2H3
• SMILES： CC(C)CCCCCCCOC(=O)C1=CC=CC=C1O

Computed Properties

• Exact Mass: 278.18819469g/mol
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 10
• Monoisotopic Mass: 278.18819469g/mol
• Heavy Atom Count: 20
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 7.6
• Topological Polar Surface Area: 46.5Ų